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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B12081799

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral properties of C.I.
Reactive Black 39, a bifunctional reactive dye. The document details its chemical
characteristics, spectral data, and a standardized protocol for its analysis using UV-Vis
spectrophotometry.

Introduction to Reactive Black 39

Reactive Black 39 (C.I. 205071) is a double azo dye known for its application in the textile
industry for dyeing cellulosic fibers.[1] Its bifunctional nature allows for the formation of stable
covalent bonds with the substrate, leading to high wash fastness.[2] Understanding its spectral
properties is crucial for quality control, color matching, and research into its environmental fate
and degradation.

Chemical and Physical Properties

Reactive Black 39 is a complex molecule with the following identifiers:
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Property Value

Chemical Formula C25H14CIN10Nas016Ss[1]
Molecular Weight 1021.16 g/mol [1]

C.l. Name Reactive Black 39[1]
C.l. Number 205071[1]

CAS Number 68259-02-9[3]

Apollocion Navy Blue P-N3G, Cibacron Black

Synonyms
ynony ZP-2PDJ[3]

Pentasodium 4-Amino-6-[[5-[(4-Amino-6-Chloro-
1,3,5-Triazin-2-YI)Amino]-2-

IUPAC Name Sulphonatophenyl]Azo]-3-[(2,5-
Disulphonatophenyl)Azo]-5-
Hydroxynaphthalene-2,7-Disulphonate[4]

Spectral Properties and Maximum Absorbance

The color of Reactive Black 39 arises from its extended system of conjugated double bonds,
characteristic of azo dyes. This structure allows for the absorption of light in the visible region of
the electromagnetic spectrum. The maximum absorbance (Amax) is a critical parameter for the
guantitative analysis of the dye.

While specific experimental data for the maximum absorbance of C.l. Reactive Black 39 is not
readily available in the reviewed literature, data for the closely related and structurally similar
C.l. Reactive Black 5 is well-documented. For the purpose of this guide, the spectral data of
C.l. Reactive Black 5 is provided as a reference.

Dye Maximum Absorbance (Amax)

C.l. Reactive Black 5 ~597 nm

Note: The Amax value provided is for C.I. Reactive Black 5. It is assumed that C.I. Reactive
Black 39 exhibits a similar absorbance profile due to structural similarities. However,
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experimental verification is required for precise determination.

Experimental Protocol: UV-Vis Spectrophotometric
Analysis

This section outlines a detailed methodology for determining the maximum absorbance and
concentration of Reactive Black 39 in an aqueous solution.

4.1. Materials and Equipment

Reactive Black 39 dye powder

Distilled or deionized water (solvent)

Volumetric flasks (100 mL and 10 mL)

Pipettes (various sizes)

Beakers

Analytical balance

UV-Vis Spectrophotometer

Quartz cuvettes (1 cm path length)

4.2. Procedure

4.2.1. Preparation of Stock Solution (e.g., 100 mg/L)

Accurately weigh 10 mg of Reactive Black 39 powder using an analytical balance.

Transfer the powder to a 100 mL volumetric flask.

Add a small amount of distilled water to dissolve the dye.

Once dissolved, fill the flask to the calibration mark with distilled water.
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o Stopper the flask and invert it several times to ensure a homogeneous solution.
4.2.2. Preparation of Standard Solutions

o Prepare a series of standard solutions of lower concentrations (e.g., 10, 20, 30, 40, 50 mg/L)
by diluting the stock solution.

o For example, to prepare a 10 mg/L solution, pipette 10 mL of the 100 mg/L stock solution into
a 100 mL volumetric flask and dilute to the mark with distilled water.

4.2.3. Spectrophotometric Measurement

e Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's
instructions.

o Set the wavelength range for scanning (e.g., 400-800 nm).

e Use a quartz cuvette filled with distilled water as the blank to calibrate the instrument to zero
absorbance.

» Rinse a cuvette with the most dilute standard solution and then fill it.

» Place the cuvette in the spectrophotometer and record the absorbance spectrum.

« |dentify the wavelength of maximum absorbance (Amax).

o Set the spectrophotometer to the determined Amax.

» Measure the absorbance of all standard solutions at this wavelength.

e Measure the absorbance of the unknown sample solution.

4.3. Data Analysis

» Plot a calibration curve of absorbance versus concentration for the standard solutions.

e The relationship should be linear and follow the Beer-Lambert Law (A = €bc), where A is
absorbance, € is the molar absorptivity, b is the path length, and c is the concentration.
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o Use the equation of the line from the calibration curve to determine the concentration of the
unknown sample based on its absorbance.

Visualizations
Chemical Structure of Reactive Black 39

Caption: 2D Chemical Structure of C.I. Reactive Black 39.

Experimental Workflow for UV-Vis Analysis
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Caption: Workflow for UV-Vis Spectrophotometric Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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